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Compound of Interest

Compound Name: Itic

Cat. No.: B15549150

Get Quote

This technical guide provides a comprehensive overview of the ITIC molecule, a prominent

non-fullerene acceptor in the field of organic electronics. It is intended for researchers,

scientists, and professionals in drug development and materials science, offering detailed

information on its chemical identity, properties, synthesis, and a key application pathway.

Full IUPAC Name: 3,9-bis(2-methylene-(3-(1,1-dicyanomethylene)-indanone))-5,5,11,11-

tetrakis(4-hexylphenyl)-dithieno[2,3-d:2',3'-d']-s-indaceno[1,2-b:5,6-b']dithiophene.[1][2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for the ITIC molecule, facilitating

comparison and reference.
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Property Value References

Chemical Formula C₉₄H₈₂N₄O₂S₄ [1]

Molecular Weight 1427.94 g/mol [1][3]

Highest Occupied Molecular

Orbital (HOMO)
-5.48 eV [1][3]

Lowest Unoccupied Molecular

Orbital (LUMO)
-3.83 eV [1][3]

Purity ≥98.0% (¹H NMR) [1]

Glass Transition Temperature

(Tg)
180 °C [4]

Thermal Stability Stable at 100 °C for 250 hours [2]

Peak Absorption Wavelength ~700 nm [2]

Experimental Protocols
Synthesis of ITIC Precursor: 2-(2-((5-bromothiophen-2-yl)methylene)-3-oxo-2,3-dihydro-1H-

inden-1-ylidene)malononitrile

A general synthetic protocol for a key precursor to ITIC and its derivatives is outlined below,

based on established methodologies for similar compounds.

Materials:

5-bromothiophene-2-carbaldehyde

2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile

Chloroform (anhydrous)

Pyridine

Nitrogen gas (N₂)
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Three-necked flask and standard glassware for organic synthesis

Procedure:

To a three-necked flask under a nitrogen atmosphere, add 5-bromothiophene-2-

carbaldehyde (1 g, 5.23 mmol), 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (1.5 g,

7.73 mmol), and 30 mL of anhydrous chloroform.

Add 1 mL of pyridine to the mixture.

The reaction mixture is stirred at a specified temperature (e.g., reflux) for a designated

period to ensure the completion of the condensation reaction.

Reaction progress is monitored using thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the desired

intermediate.

Final Stille Coupling Reaction to form ITIC Core:

The final step typically involves a Stille coupling reaction between the precursor synthesized

above and a distannylated indacenodithiophene core.

Materials:

2-(2-((5-bromothiophen-2-yl)methylene)-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile

Indacenodithiophene-distannane derivative (e.g., IDTT-ditin)

Anhydrous toluene

Palladium catalyst (e.g., Pd₂(dba)₃)

Phosphine ligand (e.g., P(o-tol)₃)
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Procedure:

In a three-necked flask under a nitrogen atmosphere, dissolve the brominated precursor and

the distannylated core in anhydrous toluene.

Deoxygenate the solution by bubbling with nitrogen for approximately 30 minutes.

Add the palladium catalyst and the phosphine ligand to the reaction mixture.

Heat the mixture to reflux (e.g., 110 °C) and maintain for 24 hours.

After cooling to room temperature, the mixture is precipitated in methanol.

The precipitate is collected and purified by column chromatography using a suitable solvent

like chloroform.

Further purification can be achieved by recrystallization from a chloroform/methanol mixture

to yield the final ITIC product as a dark blue solid.[5]

Signaling Pathway and Experimental Workflow
Electrochemical-Chemical Catalytic Pathway of ITIC in a Glucose Biosensor

ITIC can act as a redox mediator in electrochemical glucose biosensors. The process involves

an electrochemical-chemical (EC') catalytic pathway where ITIC is first electrochemically

reduced and then chemically regenerated by oxygen.[6] This cycle is crucial for the sensor's

signal amplification.
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Caption: Electrochemical-chemical catalytic pathway of ITIC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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